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Compound of Interest

Compound Name: Caffeine, 8-bromo-

Cat. No.: B108574 Get Quote

Essential Safety and Handling Guide for 8-
Bromocaffeine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 8-Bromocaffeine (CAS No. 10381-82-5). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Safety and Hazard Information
8-Bromocaffeine is a derivative of caffeine and is classified as acutely toxic if swallowed. It is a

white, odorless solid.[1] Understanding its hazard profile is the first step toward safe handling.

Hazard

Classification
GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
Warning

H302: Harmful if

swallowed.

Irritant Warning Xi: Irritant.[2]
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Physical and Chemical Properties

Molecular Formula C₈H₉BrN₄O₂[3]

Molecular Weight 273.09 g/mol [3]

Appearance White solid[1]

Melting Point 206-210 °C[1][3][4]

Purity >96%[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following PPE is

mandatory when handling 8-Bromocaffeine.

Standard Handling Operations
Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[5]

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A standard laboratory coat must be worn.

Respiratory Protection: Not typically required when handling small quantities in a well-

ventilated area or a fume hood.

Operations with High Dust or Aerosol Potential
Eye Protection: Chemical safety goggles and a face shield are required.[5]

Hand Protection: Double gloving with chemically resistant gloves is recommended.

Body Protection: A laboratory coat and disposable apron should be worn.

Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required if

working outside of a fume hood where dust may be generated.
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Start: Handling 8-Bromocaffeine

Assess Potential for
Dust/Aerosol Generation

Low Potential
(e.g., weighing in hood)

Low
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(e.g., grinding, sonicating)

High

Standard PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Enhanced PPE:
- Goggles & Face Shield

- Double Gloves
- Lab Coat & Apron

- Respirator (if needed)

Proceed with Work

Click to download full resolution via product page

PPE Selection Workflow for 8-Bromocaffeine

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Preparation and Designating an Area
All work with 8-Bromocaffeine should be conducted in a designated area, such as a chemical

fume hood, to control potential dust.[6][7]
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Ensure that an emergency eyewash station and safety shower are accessible within a 10-

second travel distance.[8]

Assemble all necessary equipment and reagents before starting work.

Never work alone when handling acutely toxic chemicals.[8]

Weighing the Compound
To prevent inhalation of dust, weigh solid 8-Bromocaffeine within a ventilated containment

such as a fume hood.[6][8]

The "tare method" is recommended to minimize exposure:

Pre-weigh a sealed container.

Inside the fume hood, add the 8-Bromocaffeine to the container.

Seal the container before removing it from the hood to re-weigh.

If adjustments are needed, return the sealed container to the fume hood to add or remove

the chemical.[1][6][7]

Dissolving and Handling in Solution
Whenever possible, handle 8-Bromocaffeine in a solution to minimize the risk of airborne

dust.[8]

Add the solvent to the container with the weighed solid inside the fume hood.

Cap and vortex or sonicate as needed within the fume hood.

Post-Handling Decontamination
After handling, decontaminate the designated work area by wiping all surfaces with an

appropriate cleaning agent.[1][6]

Decontaminate all equipment, including glassware, before removing it from the designated

area.
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Upon leaving the designated area, remove all PPE and wash hands, forearms, face, and

neck thoroughly.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route First Aid Measures

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention and

call a poison control center.[2][3][4]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[4]

Chemical Spill Response
Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Assess the Spill: Determine the extent of the spill and if it can be safely cleaned up by

laboratory personnel.

Containment: For a small, manageable spill of solid material:

Wear appropriate PPE (double gloves, lab coat, safety goggles).
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Gently cover the spill with absorbent pads or a dry, inert material to prevent it from

becoming airborne.[9]

Do not use water to clean up the initial spill as it may create a solution that is harder to

contain.

Cleanup:

Carefully sweep the absorbed material into a designated chemical waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Place all contaminated materials, including PPE, into a sealed bag for disposal as

hazardous waste.

Reporting: Report the incident to the laboratory supervisor and the appropriate

environmental health and safety office.
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Emergency Response Workflow
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Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection
Halogenated Organic Solid Waste: 8-Bromocaffeine is a halogenated organic compound.[10]

All solid waste, including contaminated consumables (e.g., weigh boats, pipette tips, gloves),

must be collected in a designated, properly labeled hazardous waste container for

halogenated organic solids.[10][11]

Halogenated Organic Liquid Waste: Solutions of 8-Bromocaffeine should be collected in a

separate, labeled hazardous waste container for halogenated organic liquids.[9][12]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("8-Bromocaffeine"), and the approximate amount of waste.[9] Do not use

abbreviations.

Storage: Waste containers should be kept closed except when adding waste and stored in a

designated satellite accumulation area away from incompatible materials.[9]

Disposal Procedure
Ensure all waste is properly segregated and containers are securely sealed.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of 8-Bromocaffeine down the drain or in the regular trash.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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